Cas no 1167056-17-8 (4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1167056-17-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12405123
• CID: 1032286
• PubChem ID: 53399592
• Update Time: 2025-11-02

4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid
• MFCD12405123
• 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylicacid
• EN300-301487
• A893524
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-chloro-
• CS-0085169
• 1167056-17-8
• DTXSID40694644
• AMY30441
• AKOS016012382
• 4-Chloro H-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 4-Chloro pyrazolo[1,5-a]pyridine-3-carboxylic acid
• Z1255458794
• DB-332282

• MDL： MFCD12405123
• Inchi： 1S/C8H5ClN2O2/c9-6-2-1-3-11-7(6)5(4-10-11)8(12)13/h1-4H,(H,12,13)
• InChI Key： DQRAKKBKMSWGGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN2C1=C(C(=O)O)C=N2

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Additional information on 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid

Comprehensive Guide to 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1167056-17-8): Properties, Applications, and Market Trends

4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1167056-17-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyrazolopyridine derivative serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. With its unique structural features, including the chloro-substituted pyrazolo[1,5-a]pyridine core and the strategically positioned carboxylic acid group, this compound offers remarkable versatility in medicinal chemistry applications.

The growing interest in 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid stems from its potential applications in drug discovery programs targeting inflammation, oncology, and infectious diseases. Researchers are particularly intrigued by its ability to serve as a precursor for kinase inhibitors and GPCR modulators, which are currently hot topics in pharmaceutical development. The compound's CAS number 1167056-17-8 has seen increased search frequency in scientific databases, reflecting the expanding research activities around this molecular scaffold.

From a chemical perspective, 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid exhibits interesting physicochemical properties that make it valuable for structure-activity relationship studies. The electron-withdrawing chlorine substituent at the 4-position significantly influences the compound's reactivity pattern, while the carboxylic acid functionality at the 3-position provides an excellent handle for further derivatization. These features have made this compound particularly relevant in current trends of fragment-based drug design and molecular hybridization strategies.

The synthetic utility of CAS 1167056-17-8 extends beyond pharmaceutical applications. Recent studies have explored its potential in materials science, particularly in the development of organic electronic materials and coordination polymers. The compound's ability to form stable metal complexes through its pyridine nitrogen and carboxylate group has opened new avenues in catalysis and sensor development. These emerging applications align well with current industry focus on sustainable chemistry and green synthesis approaches.

Market analysis indicates growing demand for 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid, with particular interest from contract research organizations and academic laboratories. The compound's CAS registry number 1167056-17-8 frequently appears in patent applications related to small molecule therapeutics and agricultural chemicals. Suppliers have reported increased inquiries about this compound, especially from researchers working on next-generation drug candidates and precision agrochemicals.

Quality control aspects of 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid have become increasingly important as its applications expand. Analytical methods such as HPLC purity testing and spectroscopic characterization (including NMR and mass spectrometry) are critical for ensuring batch-to-batch consistency. These quality parameters are particularly relevant given the compound's use in high-throughput screening and lead optimization processes.

Recent advancements in the synthesis of CAS 1167056-17-8 have focused on improving yield and scalability while reducing environmental impact. Novel catalytic methods and flow chemistry approaches have been developed to address these challenges, reflecting the pharmaceutical industry's shift toward process intensification and continuous manufacturing. These developments have made 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid more accessible to researchers while maintaining high purity standards.

The intellectual property landscape surrounding 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid continues to evolve, with new patents being filed for its derivatives and applications. This activity underscores the compound's importance in innovative drug development and its potential to address unmet medical needs. The increasing number of publications referencing CAS 1167056-17-8 demonstrates its growing significance in academic and industrial research circles.

Storage and handling recommendations for 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid typically emphasize protection from moisture and light to maintain stability. Standard laboratory practices for handling organic compounds apply, with particular attention to the compound's carboxylic acid group when considering compatibility with various materials. These considerations are especially important for researchers working with this compound in automated synthesis platforms and combinatorial chemistry applications.

Future prospects for 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid appear promising, with potential applications emerging in bioconjugation chemistry and targeted drug delivery systems. The compound's unique structural features make it an attractive candidate for developing proteolysis targeting chimeras (PROTACs) and other novel therapeutic modalities. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry and materials science is expected to grow significantly.

In conclusion, 4-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1167056-17-8) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural characteristics, combined with growing research interest, position this compound as an important tool in modern drug discovery and materials development. As synthetic methodologies advance and new applications emerge, this chlorinated pyrazolopyridine derivative is likely to play an increasingly significant role in scientific innovation.